Cas no 312915-90-5 (3-Amino-5-ethyl-4,6-dimethylthieno2,3-bpyridine-2-carboxamide)

• Product Name: 3-Amino-5-ethyl-4,6-dimethylthieno2,3-bpyridine-2-carboxamide
• CAS No: 312915-90-5
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• MDL: MFCD00435826
• CID: 875912
• PubChem ID: 750440
• Update Time: 2025-05-24

3-Amino-5-ethyl-4,6-dimethylthieno2,3-bpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-ethyl-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide
• 3-amino-5-ethyl-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylic acid amide
• AC1LFAJW
• Ambcb5251219
• CBDivE_008071
• CHEMBL1688537
• CTK4G6768
• Oprea1_205761
• SureCN425233
• 3-amino-5-ethyl-4,6-dimethyl-thieno[2,3-b]pyridine-2-carboxamide
• SR-01000201040
• SR-01000201040-1
• AS-71616
• 312915-90-5
• DTXSID00353740
• CS-0038215
• AKOS001145446
• STL102513
• W13155
• Thieno[2,3-b]pyridine-2-carboxamide, 3-amino-5-ethyl-4,6-dimethyl-
• CHEMBRDG-BB 5251219
• SCHEMBL425233
• DB-183277
• MFCD00435826
• 3-Amino-5-ethyl-4,6-dimethylthieno2,3-bpyridine-2-carboxamide

• MDL： MFCD00435826
• Inchi： 1S/C12H15N3OS/c1-4-7-5(2)8-9(13)10(11(14)16)17-12(8)15-6(7)3/h4,13H2,1-3H3,(H2,14,16)
• InChI Key： CWKMPZOEUOYQAU-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=C(C2C1=NC(C)=C(CC)C=2C)N

Computed Properties

• Exact Mass: 249.09400
• Monoisotopic Mass: 249.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 110.24000
• LogP: 3.43810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 3-Amino-5-ethyl-4,6-dimethylthieno2,3-bpyridine-2-carboxamide

Comprehensive Overview of 3-Amino-5-ethyl-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide (CAS No. 312915-90-5)

3-Amino-5-ethyl-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide (CAS No. 312915-90-5) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound, often abbreviated for convenience, belongs to the thienopyridine family, a class of molecules known for their diverse biological activities. The unique structural features of this compound, including the amino and carboxamide functional groups, make it a promising candidate for drug discovery and development.

In recent years, the scientific community has shown growing interest in thienopyridine derivatives due to their applications in treating various diseases. For instance, researchers are exploring the potential of 3-Amino-5-ethyl-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide in targeting specific enzymes or receptors involved in inflammatory and metabolic disorders. Its ethyl and methyl substituents contribute to its lipophilicity, which can influence its pharmacokinetic properties, such as absorption and distribution in biological systems.

The synthesis of CAS No. 312915-90-5 typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the rising demand for custom synthesis and high-purity compounds, this molecule has garnered attention from contract research organizations (CROs) and academic labs alike.

From an industrial perspective, 3-Amino-5-ethyl-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide is also being investigated for its role in agrochemical formulations. Its structural motif may offer pesticidal or herbicidal activity, aligning with the global push for sustainable agriculture. Researchers are particularly interested in its mode of action and environmental impact, which are critical factors in modern crop protection strategies.

Another area of interest is the compound's potential in material science. The thienopyridine core can serve as a building block for organic semiconductors or fluorescent probes, leveraging its conjugated system. This versatility makes it a valuable asset in the development of optoelectronic devices and sensors, addressing current trends in renewable energy and smart technologies.

For researchers and manufacturers, sourcing high-quality 3-Amino-5-ethyl-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide is essential. Reputable suppliers often provide detailed analytical data, including HPLC chromatograms and COA (Certificate of Analysis), to ensure compliance with industry standards. As the demand for specialty chemicals grows, transparency in supply chains and regulatory compliance become increasingly important.

In summary, CAS No. 312915-90-5 represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique structure and functional groups offer numerous opportunities for innovation, making it a subject of ongoing research and development. Whether you're a chemist, biologist, or material scientist, understanding the properties and potential of this compound can open doors to groundbreaking discoveries.